Cas no 2138272-71-4 (2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile)

• Product Name: 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile
• CAS No: 2138272-71-4
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 6262842
• PubChem ID: 165482143
• Update Time: 2025-07-19

2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile
• EN300-1106040
• 2138272-71-4

• Inchi： 1S/C9H10BrN3O/c1-2-7(4-11)13-5-6(12)3-8(10)9(13)14/h3,5,7H,2,12H2,1H3
• InChI Key： BKBPGCDMRZWJKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)C(C#N)CC)N

Computed Properties

• Exact Mass: 255.00072g/mol
• Monoisotopic Mass: 255.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile

Comprehensive Overview of 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS No. 2138272-71-4)

2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS No. 2138272-71-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of functional groups such as amino, bromo, and nitrile makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for small molecule inhibitors, which are crucial in treating diseases such as cancer and inflammatory disorders. Its unique structure also allows for modifications that can enhance bioavailability and selectivity in biological systems.

The synthesis of 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile involves multi-step organic reactions, including bromination and cyanation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its suitability for further applications. The compound's CAS No. 2138272-71-4 serves as a unique identifier, facilitating its traceability in global chemical databases.

One of the trending topics in the scientific community is the exploration of green chemistry approaches for synthesizing compounds like 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile. Researchers are investigating eco-friendly solvents and catalysts to minimize environmental impact while maintaining efficiency. This aligns with the growing emphasis on sustainability in chemical manufacturing, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential in drug repurposing. Given the rising costs and time constraints associated with de novo drug development, repurposing existing compounds has become a viable strategy. 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile is being studied for its applicability in treating rare diseases and neurological disorders, leveraging its unique pharmacological properties.

In the agrochemical sector, this compound is being evaluated for its role in developing next-generation pesticides. With increasing regulatory scrutiny on traditional pesticides, there is a push for safer and more effective alternatives. The bromo and nitrile groups in 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile offer promising avenues for creating biodegradable and target-specific agrochemicals.

From a commercial perspective, the global market for pyridine derivatives is expected to grow significantly, driven by their expanding applications in pharmaceuticals, agriculture, and electronics. Companies specializing in custom synthesis and contract research are actively seeking compounds like 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile to meet the demands of their clients.

In conclusion, 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS No. 2138272-71-4) represents a compound of high scientific and commercial value. Its diverse applications, coupled with ongoing research into sustainable synthesis methods, position it as a key player in the future of chemical innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions surrounding drug discovery, agrochemical development, and green chemistry.